Aziridine, 1-[(4-methylphenyl)sulfonyl]-2-(phenylmethyl)-, (2R)-

• IUPAC Name: (2R)-2-benzyl-1-(4-methylphenyl)sulfonylaziridine
• InChI: InChI=1S/C16H17NO2S/c1-13-7-9-16(10-8-13)20(18,19)17-12-15(17)11-14-5-3-2-4-6-14/h2-10,15H,11-12H2,1H3/t15-,17?/m1/s1
• InChI Key: ISURUORMAKCTFF-LDCVWXEPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC2CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C[C@H]2CC3=CC=CC=C3
• Molecular Formula: C16H17NO2S
• DSSTOX Substance ID: DTXSID40784579
• Molecular Weight: 287.4 g/mol
• CAS RN: 362495-75-8

Description

Aziridine, 1-[(4-methylphenyl)sulfonyl]-2-(phenylmethyl)-, (2R)- is a chemical compound with the molecular formula C16H17NO2S and a molecular weight of 287.4 g/mol. It is a highly reactive strained ring that allows the synthesis of diverse small molecules.

Synthesis Analysis

Aziridine-based multicomponent polymerization approach has been reported for the synthesis of this compound. Bis (N-sulfonyl aziridine) polymerizes with diol and anhydride efficiently in the presence of 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD), producing linear poly(sulfonamide ester)s with diverse ester building blocks. Graft poly(sulfonamide ester)s are facilely synthesized using bis(anhydride) and alcohol as the monomers.

Molecular Structure Analysis

The molecular structure of this compound is based on the aziridine ring, which is a three-membered cyclic structure containing nitrogen. The aziridine ring is highly reactive due to its ring strain.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily based on its aziridine ring. The ring can be opened in the presence of certain catalysts, allowing for a variety of reactions. For example, bis(N-sulfonyl aziridine) polymerizes with diol and anhydride efficiently in the presence of MTBD.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its aziridine ring. The compound is thermally stable with a decomposition temperature at 5% weight loss (Td,5%) up to 336 °C.

Mechanism of Action

The mechanism of action of this compound in chemical reactions is primarily due to the high reactivity of the aziridine ring. This allows for diverse reactions, including polymerization and grafting.

Future Directions

The use of aziridine in polymer chemistry is a relatively new field with potential for further exploration. The ability to synthesize diverse polymers using aziridine-based multicomponent polymerization is anticipated to enrich the library of aziridine-based polymeric materials and promote the development of diversity-oriented polymerization.